Cas no 1790478-54-4 (4-(4-phenylpiperazine-1-carbonyl)-1H-indole)

• Product Name: 4-(4-phenylpiperazine-1-carbonyl)-1H-indole
• CAS No: 1790478-54-4
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 5346837
• Update Time: 2025-06-08

4-(4-phenylpiperazine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• (1H-indol-4-yl)(4-phenylpiperazin-1-yl)methanone
• 1H-indol-4-yl-(4-phenylpiperazin-1-yl)methanone
• 4-(4-phenylpiperazine-1-carbonyl)-1H-indole

• Inchi： 1S/C19H19N3O/c23-19(17-7-4-8-18-16(17)9-10-20-18)22-13-11-21(12-14-22)15-5-2-1-3-6-15/h1-10,20H,11-14H2
• InChI Key： CLTLUZUDDIITQF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1C=CN2)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 413
• XLogP3: 2.8
• Topological Polar Surface Area: 39.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-phenylpiperazine-1-carbonyl)-1H-indole

Introduction to 4-(4-phenylpiperazine-1-carbonyl)-1H-indole (CAS No. 1790478-54-4)

4-(4-phenylpiperazine-1-carbonyl)-1H-indole, identified by the chemical abstracts service number 1790478-54-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines the structural motifs of indole and phenylpiperazine, two scaffolds widely recognized for their pharmacological relevance. The compound’s unique structure positions it as a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and immunological pathways.

The indole ring, a core component of many bioactive natural products and pharmaceuticals, contributes to the compound’s potential pharmacological properties. Indole derivatives are well-documented for their roles in various therapeutic applications, including but not limited to antimicrobial, anti-inflammatory, and anticancer agents. The presence of the phenylpiperazine moiety further enhances the compound’s complexity and potential for interaction with biological targets. Phenylpiperazine derivatives are known for their involvement in modulating neurotransmitter systems, making them relevant in the development of drugs for conditions such as depression, anxiety, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how 4-(4-phenylpiperazine-1-carbonyl)-1H-indole interacts with biological targets. These studies suggest that the compound may exhibit binding affinity to receptors and enzymes involved in key metabolic and signaling pathways. The carbonyl group at the 1-position of the indole ring and the amine nitrogen of the phenylpiperazine moiety are particularly emphasized as critical sites for interaction with biological partners. This insight has guided researchers in designing derivatives with enhanced specificity and efficacy.

In the context of drug discovery, 4-(4-phenylpiperazine-1-carbonyl)-1H-indole serves as a versatile building block. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, solubility, and metabolic stability. Such attributes are crucial for optimizing drug candidates for clinical translation. The compound’s potential is further underscored by its role in synthesizing analogs that have shown promise in preclinical studies. These studies often focus on evaluating the compound’s effects on disease models, providing insights into its therapeutic potential.

The synthesis of 4-(4-phenylpiperazine-1-carbonyl)-1H-indole involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the indole-piperazine linkage, followed by functional group transformations to achieve the desired carbonyl substitution. Advances in synthetic methodologies have improved both the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes.

From a medicinal chemistry perspective, 4-(4-phenylpiperazine-1-carbonyl)-1H-indole exemplifies how structural diversity can lead to novel pharmacological entities. Its combination of indole and phenylpiperazine moieties offers a unique chemical space that has not been extensively explored until recently. This opens up new avenues for discovery, particularly in areas where traditional drug design approaches have encountered limitations. The compound’s potential is further amplified by its compatibility with modern synthetic techniques such as flow chemistry and microwave-assisted synthesis, which can accelerate the development pipeline.

The biological activity of 4-(4-phenylpiperazine-1-carbonyl)-1H-indole has been a subject of intense investigation. Preclinical data indicate that this compound exhibits interactions with several key targets relevant to human health. For instance, studies suggest that it may modulate serotonin receptors, which are implicated in mood regulation and cognitive functions. Additionally, its ability to interact with other neurotransmitter systems makes it a candidate for exploring new therapeutic strategies in neurology.

The impact of 4-(4-phenylpiperazine-1-carbonyl)-1H-indole extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in leveraging such compounds to develop next-generation therapeutics. The versatility of this molecule allows it to be incorporated into diverse drug candidates targeting various diseases. Its role as a scaffold or intermediate underscores its importance in advancing drug discovery efforts worldwide.

As research continues to evolve, so too does our understanding of 4-(4-phenylpiperazine-1-carbonyl)-1H-indole’s potential applications. Emerging technologies such as artificial intelligence-driven drug design are being employed to predict new derivatives with enhanced properties. These computational tools can analyze vast datasets to identify promising candidates rapidly, accelerating the pace at which novel therapeutics reach clinical trials.

In conclusion, 1790478-54-4 represents a fascinating example of how combining structural motifs from distinct chemical spaces can yield novel bioactive molecules with therapeutic potential. Its unique properties make it an invaluable asset in pharmaceutical research, offering opportunities for innovation across multiple disease areas.